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Compound of Interest

Compound Name: N-(3-bromobenzyl)acetamide
CAS No.: 337535-82-7
Cat. No.: B1280865
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(3-bromobenzyl)acetamide is an organic compound featuring a brominated aromatic ring
and an acetamide functional group. While specific, in-depth research on this particular
molecule is not extensively published, its structural motifs are common in medicinal chemistry
and materials science. Acetamide derivatives are known to possess a wide range of biological
activities, including antimicrobial, anti-inflammatory, and enzyme-inhibiting properties. The
presence of the bromobenzyl group offers a versatile handle for further chemical modification,
such as cross-coupling reactions, making it a potentially valuable intermediate in the synthesis
of more complex molecules and pharmaceutical agents.

These notes provide a summary of the compound's properties, a detailed protocol for its
laboratory synthesis, and an overview of its potential applications based on the activities of
structurally related compounds.

Data Presentation

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1280865#bc-rfq
https://www.benchchem.com/product/b1280865/docs?utm_src=pdf-body#application-notes-and-protocols-for-n-3-bromobenzyl-acetamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280865?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Chemical and Physical Properties

The following table summarizes the key physical and chemical properties of N-(3-
bromobenzyl)acetamide.

Property Value Source
CAS Number 337535-82-7
Molecular Formula CoH10BrNO
Molecular Weight 228.09 g/mol
IUPAC Name N-(3-bromobenzyl)acetamide
Physical Form Solid
UVPIDNMBEZYIIU-
InChl Key
UHFFFAOYSA-N
Sealed in dry, room
Storage

temperature

Potential Applications and Research Directions

The N-(3-bromobenzyl)acetamide scaffold is a promising starting point for discovery
research. The acetamide core is a well-established pharmacophore, while the bromobenzyl
group allows for synthetic diversification.

» Enzyme Inhibition: N-substituted acetamides have been investigated as inhibitors for various
enzymes, such as butyrylcholinesterase, which is a target in Alzheimer's disease research.
The specific structure of N-(3-bromobenzyl)acetamide could be explored for similar
inhibitory activities.

o Anti-inflammatory Agents: Numerous acetamide derivatives have been studied as potential
anti-inflammatory drugs, often by targeting enzymes like cyclooxygenase-Il (COX-II).

o Antimicrobial and Antifungal Activity: The acetamide functional group is present in many
compounds exhibiting antimicrobial and antifungal properties.
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» Synthetic Intermediate: The bromine atom on the benzyl ring serves as a reactive site for
palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), enabling the
synthesis of a diverse library of compounds for screening in drug discovery programs.

Experimental Protocols
Synthesis of N-(3-bromobenzyl)acetamide via N-
Acetylation

This protocol details the synthesis of N-(3-bromobenzyl)acetamide from 3-bromobenzylamine
hydrochloride and acetyl chloride. The reaction is a nucleophilic acyl substitution where the
amine attacks the electrophilic carbonyl carbon of the acyl chloride. A base is used to neutralize
the HCI byproduct.

e Reagents:

[e]

3-Bromobenzylamine hydrochloride

o

Acetyl chloride

[¢]

Triethylamine (TEA) or Pyridine

[¢]

Dichloromethane (DCM), anhydrous

[e]

1 M Hydrochloric acid (HCI)

o

Saturated aqueous sodium bicarbonate (NaHCO3)

[¢]

Saturated aqueous sodium chloride (Brine)

[e]

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a4)
e Equipment:
o Round-bottom flask

o Magnetic stirrer and stir bar
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Ice bath

[e]

o

Dropping funnel or syringe

[¢]

Separatory funnel

[¢]

Rotary evaporator

[e]

Standard glassware for extraction and filtration

o

Thin Layer Chromatography (TLC) apparatus

o Acetyl chloride is highly corrosive, lachrymatory, and reacts violently with water. Handle it in
a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE),
including safety goggles, gloves, and a lab coat.

» Dichloromethane is a volatile solvent and a suspected carcinogen. Use in a fume hood and
avoid inhalation or skin contact.

o Triethylamine is flammable and has a strong, unpleasant odor. Handle in a fume hood.
o Always consult the Safety Data Sheets (SDS) for all chemicals before use.

e Preparation of Free Amine:

[e]

Dissolve 3-bromobenzylamine hydrochloride (1.0 eq) in a minimal amount of water.

o Add a saturated solution of NaHCOs or a 2 M NaOH solution dropwise while stirring until
the solution becomes basic (pH > 9).

o Extract the aqueous layer three times with DCM.

o Combine the organic layers, dry over anhydrous Naz2SOa, filter, and concentrate under
reduced pressure to yield the free 3-bromobenzylamine. Note: This free amine can be
used directly in the next step.

* N-Acetylation Reaction:
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o Dissolve the 3-bromobenzylamine (1.0 eq) in anhydrous DCM in a round-bottom flask
equipped with a magnetic stir bar.

o Add triethylamine (1.2 eq) to the solution to act as an acid scavenger.
o Cool the stirred solution to 0 °C using an ice bath.

o Slowly add acetyl chloride (1.1 eq) dropwise to the cooled solution over 15-20 minutes. A
white precipitate (triethylamine hydrochloride) will form.

o After the addition is complete, remove the ice bath and allow the reaction mixture to warm
to room temperature. Stir for an additional 1-2 hours.

» Reaction Monitoring:

o Monitor the progress of the reaction by TLC, using a suitable eluent system (e.g., ethyl
acetate/hexane). The product should have a different Rf value than the starting amine.

o Workup and Purification:
o Upon completion, transfer the reaction mixture to a separatory funnel.

o Wash the organic layer sequentially with 1 M HCI (to remove excess triethylamine),
saturated aqueous NaHCOs (to remove any remaining acid), and finally with brine.

o Dry the organic phase over anhydrous MgSOa or NazSOa.

o Filter the drying agent and concentrate the filtrate using a rotary evaporator to obtain the
crude product.

o If necessary, the crude N-(3-bromobenzyl)acetamide can be purified by recrystallization
(e.g., from an ethyl acetate/hexane mixture) or by column chromatography on silica gel.

Visualizations
Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of N-(3-
bromobenzyl)acetamide.
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Synthesis Workflow for N-(3-bromobenzyl)acetamide
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Caption: General workflow for the synthesis of N-(3-bromobenzyl)acetamide.
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Potential Research Applications

This diagram outlines the logical relationship between the structural features of N-(3-
bromobenzyl)acetamide and its potential applications in drug discovery, based on the known
activities of related compounds.

Potential Research Pathways for N-(3-bromobenzyl)acetamide
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 To cite this document: BenchChem. [Application Notes and Protocols for N-(3-
bromobenzyl)acetamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280865/docs#application-notes-and-protocols-for-n-
3-bromobenzyl-acetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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